Cas no 28814-52-0 (7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-)

7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl- structure
28814-52-0 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-
CAS No:28814-52-0
MF:C15H14O3
MW:242.269864559174
CID:277430
PubChem ID:186126
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,6-ethyl-5,9-dimethyl-
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-ethyl-5,9-dimethyl-
    • 28814-52-0
    • 3-Ethyl-4,8-dimethylpsoralen
    • DTXSID70951459
    • 6-Ethyl-5,9-dimethyl-7H-furo[3,2-g][1]benzopyran-7-one
    • Inchi: 1S/C15H14O3/c1-4-11-8(2)12-7-10-5-6-17-13(10)9(3)14(12)18-15(11)16/h5-7H,4H2,1-3H3
    • InChI Key: WSCAWNMENUGSEV-UHFFFAOYSA-N
    • SMILES: O1C(C(CC)=C(C)C2C=C3C=COC3=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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